Cas no 105954-45-8 (Ethanol,2-[[(3-methyl-5-isoxazolyl)methyl]amino]-)
105954-45-8 structure
Product Name:Ethanol,2-[[(3-methyl-5-isoxazolyl)methyl]amino]-
CAS No:105954-45-8
MF:C7H12N2O2
MW:156.182381629944
CID:126936
PubChem ID:13920999
Update Time:2025-04-18
Ethanol,2-[[(3-methyl-5-isoxazolyl)methyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-[[(3-methyl-5-isoxazolyl)methyl]amino]-
- Ethanol, 2-[[(3-methyl-5-isoxazolyl)methyl]amino]- (9CI)
- 2-(((3-methylisoxazol-5-yl)methyl)amino)ethanol
- 105954-45-8
- SCHEMBL7992354
- AKOS009134767
- 2-(3-methylisoxazol-5-ylmethylamino)ethanol
- 2-[(3-methyl-1,2-oxazol-5-yl)methylamino]ethanol
-
- Inchi: 1S/C7H12N2O2/c1-6-4-7(11-9-6)5-8-2-3-10/h4,8,10H,2-3,5H2,1H3
- InChI Key: PSVGUYVOUJYIDQ-UHFFFAOYSA-N
- SMILES: O1C(=CC(C)=N1)CNCCO
Computed Properties
- Exact Mass: 156.089877630g/mol
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 58.3Ų
Ethanol,2-[[(3-methyl-5-isoxazolyl)methyl]amino]- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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